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Abstract
Yuanhuanin, a naturally occurring flavonoid glycoside, has been identified as a constituent of

traditional medicinal plants. This technical guide provides a comprehensive overview of the

chemical structure of Yuanhuanin, alongside an exploration of its potential biological activities,

drawing from data on its aglycone and structurally related flavonoids. While direct experimental

evidence for Yuanhuanin is limited, this document synthesizes available information to present

potential mechanisms of action, relevant signaling pathways, and detailed experimental

protocols for future research. Quantitative data for the aglycone, hydroxygenkwanin, is

presented to guide further investigation into Yuanhuanin's therapeutic potential.

Chemical Structure and Identification
Yuanhuanin is a flavonoid, a class of polyphenolic secondary metabolites found in plants. Its

chemical identity is well-defined through various analytical techniques.

Table 1: Chemical Identifiers for Yuanhuanin[1]
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Identifier Value

IUPAC Name

2-(3,4-dihydroxyphenyl)-7-methoxy-5-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxychromen-4-one

Synonym 3'-Hydroxygenkwanin 5-O-beta-glucoside

Molecular Formula C₂₂H₂₂O₁₁

Molecular Weight 462.4 g/mol

CAS Number 83133-14-6

SMILES

COC1=CC2=C(C(=C1)O[C@H]3--INVALID-

LINK--

CO)O)O">C@@HO)C(=O)C=C(O2)C4=CC(=C(

C=C4)O)O

InChI Key ZXVSQQSRCKKYLS-MIUGBVLSSA-N

The structure of Yuanhuanin consists of a flavonoid aglycone, known as hydroxygenkwanin

(also called 7-O-methylluteolin), attached to a β-D-glucoside moiety at the 5-position. The

flavonoid backbone is characterized by a C6-C3-C6 carbon framework.

Potential Biological Activities and Therapeutic
Prospects
While direct pharmacological studies on Yuanhuanin are not extensively available in the

current literature, the biological activities of its aglycone, hydroxygenkwanin, and other

structurally similar flavonoids provide a strong basis for predicting its potential therapeutic

effects. The primary areas of interest are its potential anti-inflammatory and anticancer

properties.

Potential Anticancer Activity
Hydroxygenkwanin has demonstrated notable anticancer effects. It has been shown to induce

cell cycle arrest and apoptosis in oral squamous cell carcinoma cells. Furthermore, it can

reverse multidrug resistance in cancer cells that overexpress the ABCG2 transporter, a
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significant challenge in chemotherapy. This suggests that Yuanhuanin could be investigated

as a chemosensitizing agent.

Table 2: Anticancer Activity of Hydroxygenkwanin (Aglycone of Yuanhuanin)

Cell Line Activity
IC₅₀ /
Concentration

Reference

C6 glioma
Inhibition of

proliferation
Dose-dependent [2]

Oral Squamous Cell

Carcinoma

Induction of cell cycle

arrest and apoptosis
Not specified [2]

ABCG2-

overexpressing

cancer cells

Reversal of multidrug

resistance
Not specified [3]

Potential Anti-inflammatory Activity
Flavonoids are well-documented for their anti-inflammatory properties. This activity is often

attributed to their ability to modulate key inflammatory signaling pathways such as the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. Given its

flavonoid structure, Yuanhuanin is hypothesized to possess anti-inflammatory effects.

Potential Signaling Pathways
Based on the activities of its aglycone and related flavonoids, Yuanhuanin is likely to exert its

biological effects through the modulation of critical cellular signaling pathways.

NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of inflammation and cell survival. Many flavonoids are

known to inhibit this pathway, thereby reducing the expression of pro-inflammatory cytokines

and other inflammatory mediators. It is plausible that Yuanhuanin could act as an inhibitor of

NF-κB activation.
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Extracellular Cell Membrane Cytoplasm Nucleus

Inflammatory Stimuli Receptor IKK Complex
Activation

IκBα
Phosphorylation

NF-κB (p50/p65)

Degradation
Degradation

NF-κB (p50/p65)
Translocation

Yuanhuanin
Inhibition

Target Genes
Transcription
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Growth Factors

Receptor Tyrosine Kinase

Ras

Raf

MEK

ERK

Transcription Factors

Cell Proliferation/Survival

Yuanhuanin

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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